Cas no 68630-38-6 (Benzene, pentanitro-)
Benzene, pentanitro- structure
Product Name:Benzene, pentanitro-
CAS No:68630-38-6
MF:C6HN5O10
MW:303.099640607834
CID:392796
PubChem ID:12488954
Update Time:2025-04-19
Benzene, pentanitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, pentanitro-
- 1,2,3,4,5-pentanitrobenzene
- DTXSID00500151
- SCHEMBL17875233
- pentanitrobenzene
- 68630-38-6
-
- Inchi: 1S/C6HN5O10/c12-7(13)2-1-3(8(14)15)5(10(18)19)6(11(20)21)4(2)9(16)17/h1H
- InChI Key: QHLMESSYVHMIEV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=C(C=C(C=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 302.97233
- Monoisotopic Mass: 302.97234125g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 229Ų
Experimental Properties
- PSA: 215.7
Benzene, pentanitro- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
68630-38-6 (Benzene, pentanitro-) Related Products
- 99-56-9(4-nitrobenzene-1,2-diamine)
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- 3694-52-8(3-nitrobenzene-1,2-diamine)
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- 13029-24-8(1-Naphthalenamine, 2,4-dinitro-)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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